Cas no 108351-50-4 (2,4-Dodecadienamide,N-[(1S,2R)-2-hydroxy-1-[[[(3E,5S,8S,10S)-10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]carbonyl]propyl]-,(2E,4E)-)

• Product Name: 2,4-Dodecadienamide,N-[(1S,2R)-2-hydroxy-1-[[[(3E,5S,8S,10S)-10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]carbonyl]propyl]-,(2E,4E)-
• CAS No: 108351-50-4
• MF: C₂₇H₄₄N₄O₆
• MW: 520.661467552185
• CID: 165896
• PubChem ID: 6439229
• Update Time: 2025-04-19

2,4-Dodecadienamide,N-[(1S,2R)-2-hydroxy-1-[[[(3E,5S,8S,10S)-10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]carbonyl]propyl]-,(2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Dodecadienamide,N-[(1S,2R)-2-hydroxy-1-[[[(3E,5S,8S,10S)-10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]carbonyl]propyl]-,(2E,4E)-
• (2E,4E)-N-[(2S,3R)-3-hydroxy-1-[[(3Z,5S,8S,10S)-10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]-1-oxobutan-2-yl]dodeca-2,4-dienamide
• 2,4-Dodecadienamide,N-[(1S,2R)-2-hydroxy-1-[[[(3E,5S,8S,10S)-10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amin
• Glidobactin A
• 2,4-Dodecadienamide, N-(2-hydroxy-1-(((10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl)amino)carbonyl)propyl)-, (5S-(3E,5R*,8R*(1R*(2E,4E),2S*),10R*))-
• 2,4-Dodecadienamide, N-(2-hydroxy-1-(((10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl)amino)carbonyl)propyl)-, hemihydrate (5S-(3E,5R*,8R*(1R*(2E,4E),2S*),10R*))-
• BU-2867TA
• Glidbactin A
• Cepafungin II
• Antibiotic BU-2867TA
• (2E,4E)-N-[(1S,2R)-2-Hydroxy-1-[[[[(3E,5S,8S,10S)-10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododeca-3-en]-8-yl]amino]carbonyl]propyl]-2,4-dodecadienamide
• 108351-50-4
• CHEBI:222014
• Glidobactin
• BU 2867TA

• Inchi： 1S/C27H44N4O6/c1-4-5-6-7-8-9-10-11-12-13-24(35)31-25(20(3)32)27(37)30-22-18-21(33)16-17-28-23(34)15-14-19(2)29-26(22)36/h10-15,19-22,25,32-33H,4-9,16-18H2,1-3H3,(H,28,34)(H,29,36)(H,30,37)(H,31,35)/b11-10+,13-12+,15-14-/t19-,20+,21-,22-,25-/m0/s1
• InChI Key： TYGJUQYJMIOZLZ-QQXADAIISA-N
• SMILES： O[C@H]1CCNC(C=C[C@H](C)NC([C@H](C1)NC([C@H]([C@@H](C)O)NC(/C=C/C=C/CCCCCCC)=O)=O)=O)=O |c:6|

Computed Properties

• Exact Mass: 520.326085
• Monoisotopic Mass: 520.326085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 60
• XLogP3: 3.1
• Topological Polar Surface Area: 157

Experimental Properties

• Density: 1.16
• Boiling Point: 892.9°Cat760mmHg
• Flash Point: 493.8°C
• Refractive Index: 1.552

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides